Cas no 1690799-80-4 (4-(2-methoxyacetyl)heptane-3,5-dione)

• Product Name: 4-(2-methoxyacetyl)heptane-3,5-dione
• CAS No: 1690799-80-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5858068
• PubChem ID: 107431198
• Update Time: 2025-07-18

4-(2-methoxyacetyl)heptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyacetyl)heptane-3,5-dione
• 1690799-80-4
• EN300-1126347

• Inchi： 1S/C10H16O4/c1-4-7(11)10(8(12)5-2)9(13)6-14-3/h10H,4-6H2,1-3H3
• InChI Key： LBTBHINKRXBXPR-UHFFFAOYSA-N
• SMILES： O(C)CC(C(C(CC)=O)C(CC)=O)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-(2-methoxyacetyl)heptane-3,5-dione

Chemical Profile of 4-(2-methoxyacetyl)heptane-3,5-dione (CAS No. 1690799-80-4)

4-(2-methoxyacetyl)heptane-3,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1690799-80-4, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, featuring a heptane backbone with acetyl and methoxy functional groups, presents a unique structural framework that may contribute to its potential applications in synthetic chemistry and drug development.

The molecular structure of 4-(2-methoxyacetyl)heptane-3,5-dione consists of a seven-carbon chain with acetyl groups at the 3rd and 5th positions and a methoxy group attached to the 2nd carbon. This configuration imparts distinct reactivity and potential utility in various chemical transformations. The presence of both carbonyl groups and an ester-like functionality makes it a versatile intermediate for the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of lipophilic and polar characteristics in 4-(2-methoxyacetyl)heptane-3,5-dione suggests potential interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. Studies have begun to uncover its potential role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

One of the most compelling aspects of 4-(2-methoxyacetyl)heptane-3,5-dione is its utility as a building block in the synthesis of more intricate molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced biological activity. For instance, modifications at the acetyl positions have led to compounds with improved solubility and bioavailability, which are critical factors in drug design. Additionally, the methoxy group provides a handle for further functionalization, allowing chemists to tailor the compound for specific applications.

The compound's potential extends beyond simple intermediates; it has been explored in the context of developing new therapeutic agents. Preliminary studies indicate that derivatives of 4-(2-methoxyacetyl)heptane-3,5-dione may exhibit properties relevant to treating neurological disorders, inflammation, and metabolic diseases. These findings are particularly intriguing given the increasing demand for targeted therapies that address complex pathologies.

From a synthetic chemistry perspective, 4-(2-methoxyacetyl)heptane-3,5-dione offers an excellent platform for exploring new reaction pathways and methodologies. Its unique structure allows for diverse transformations, including condensation reactions,esterifications, and oxidation processes. These reactions can be harnessed to produce a wide range of downstream products, making it a valuable asset in both academic and industrial research settings.

The compound's stability under various conditions also makes it suitable for large-scale synthesis and purification processes. This reliability is crucial for pharmaceutical applications where consistency and purity are paramount. Furthermore, its compatibility with standard laboratory equipment simplifies handling and reduces the risk of degradation during experimental procedures.

As research progresses, 4-(2-methoxyacetyl)heptane-3,5-dione is expected to play an increasingly significant role in drug discovery and development pipelines. Its multifunctional nature provides chemists with a rich palette of possibilities for designing molecules with tailored properties. By integrating this compound into synthetic strategies, researchers can accelerate the creation of novel therapeutic agents that address unmet medical needs.

The future directions for studying 4-(2-methoxyacetyl)heptane-3,5-dione include expanding its pharmacological profile through high-throughput screening assays and exploring its interactions with biological targets at a molecular level. Advances in computational chemistry may also aid in predicting its behavior and optimizing its use in drug design workflows. These efforts are likely to yield insights that could revolutionize how new medicines are developed.

In conclusion,4-(2-methoxyacetyl)heptane-3,5-dione (CAS No. 1690799-80-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for innovative synthetic approaches and potential therapeutic uses. As scientific understanding evolves，this molecule is poised to contribute significantly to advancements in drug discovery and molecular medicine.